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Compound of Interest

Compound Name: Limonianin

Cat. No.: B177917 Get Quote

Topic: Personal Protective Equipment for Handling Limonianin Content Type: Provides

essential, immediate safety and logistical information, including operational and disposal plans.

This content provides procedural, step-by-step guidance that directly answers specific

operational questions.

This guide is intended for researchers, scientists, and drug development professionals. It

provides detailed procedures for the safe handling of Limonianin (also known as

Atalantoflavone), a flavone isolated from natural sources, to ensure personal safety and

maintain experimental integrity.

Based on available safety data, Limonianin is not classified as a hazardous substance or

mixture.[1] However, adherence to standard laboratory safety protocols is essential when

handling any chemical compound.

Key Safety and Chemical Data
The following table summarizes the essential information for Limonianin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b177917?utm_src=pdf-interest
https://www.benchchem.com/product/b177917?utm_src=pdf-body
https://www.benchchem.com/product/b177917?utm_src=pdf-body
https://www.benchchem.com/product/b177917?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=6m7aUkngTu5Jco2PpKMA2-wy1DRjaauznCq3JsCUPXUv3P9hWIaV9OJy2BkQE1ZZmb_7id5DgehqLUQGKBrPlbZNyJDi62_RMDgE7vR8J10UgOf9PqBAykSwaEmJM3CEIGWSBPOLHys9e
https://www.benchchem.com/product/b177917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Details

Synonyms Atalantoflavone[1]

CAS Number 119309-02-3[1]

Molecular Formula C20H16O5[1]

Molecular Weight 336.34 g/mol [1]

GHS Hazard Classification Not a hazardous substance or mixture

Transport Information
Considered non-hazardous for transport (DOT,

IMDG, IATA)

Personal Protective Equipment (PPE)
While Limonianin is not classified as hazardous, using appropriate PPE is a fundamental

laboratory practice to prevent exposure and contamination.

Eye Protection: Wear safety goggles or safety glasses with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: Handle in a well-ventilated area. If fine dust or aerosols are expected

to be generated, use a suitable respirator.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ensures both safety and the quality of the research.

Preparation:

Designate a clean and uncluttered workspace, preferably within a chemical fume hood or

a well-ventilated area.
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Ensure safety equipment, including an eyewash station and safety shower, is accessible.

Assemble all necessary materials: Limonianin, solvents, glassware, and weighing

instruments.

Don the required PPE as specified above.

Handling and Use:

Avoid direct contact with skin and eyes.

When weighing the solid compound, use a spatula and handle it gently to prevent the

formation of airborne dust.

If preparing a solution, add the solid Limonianin to the solvent slowly to prevent

splashing.

Keep containers tightly closed when not in use.

Post-Handling:

Clean the work area and decontaminate any equipment used by scrubbing with a suitable

solvent (e.g., alcohol).

Properly dispose of all waste materials as outlined in the disposal plan below.

Remove PPE in the correct sequence to avoid cross-contamination.

Thoroughly wash hands with soap and water after the procedure is complete.

Disposal Plan
Proper waste management is critical for laboratory safety and environmental protection.

Unused Product and Contaminated Solids: Collect unused Limonianin and any

contaminated disposable materials (e.g., weigh boats, pipette tips, gloves) in a clearly

labeled, sealed container for chemical waste.
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Contaminated Solutions: Liquid waste containing Limonianin should be collected in a

designated, sealed hazardous waste container. Do not pour down the drain.

Empty Containers: Rinse the original container three times with an appropriate solvent.

Collect the rinsate for disposal as chemical waste. Once cleaned, the container can be

disposed of according to institutional guidelines for non-hazardous lab waste.

Visual Workflows
The following diagrams provide a clear visual guide to the safe handling and emergency

procedures for Limonianin.
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Workflow for Safe Handling of Limonianin

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Prepare Clean Workspace

Verify Safety Equipment

Don Appropriate PPE

Weigh Solid Carefully

Prepare Solution in Ventilated Area

Keep Container Sealed

Clean & Decontaminate Workspace

Segregate & Dispose of Waste

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Limonianin in a laboratory setting.
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Emergency Procedure for a Limonianin Spill

Immediate Response

Cleanup & Decontamination

Follow-Up

Spill Occurs

Alert personnel in the area

Evacuate if necessary

Wear full PPE for cleanup

Cover with absorbent material
(e.g., diatomite)

Collect material into a sealed
waste container

Decontaminate surfaces
with alcohol

Dispose of waste container
as chemical waste

Report incident to supervisor

Click to download full resolution via product page

Caption: A procedural diagram for responding safely and effectively to a Limonianin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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